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Compound of Interest

Compound Name: (Phenylthiomethyl)trimethylsilane

CAS No.: 17873-08-4

Cat. No.: B091656

Get Quote

(Phenylthiomethyl)trimethylsilane (CAS RN: 17873-08-4) is a silicon-containing organic

compound utilized by researchers and synthetic chemists as a versatile reagent.[1][2] Its

applications include serving as a one-carbon homologating agent for aldehyde synthesis via

the sila-Pummerer rearrangement and its use in Peterson olefination to create vinyl sulfides.[1]

[2] Synonyms for this compound include Phenylthio(trimethylsilyl)methane, Phenyl

Trimethylsilylmethyl Sulfide, and Trimethyl(phenylthiomethyl)silane.[3][4]

Understanding its physical and chemical properties is the foundation for its safe handling. As a

flammable liquid with a relatively low flash point, the primary operational concern is the

prevention of ignition from sources such as static discharge, sparks, or hot surfaces.[4] Its

sensitivity to moisture also necessitates specific storage conditions to maintain its integrity.[5]

Table 1: Physicochemical Properties of (Phenylthiomethyl)trimethylsilane
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Property Value Source(s)

CAS Number 17873-08-4 [3][4]

Molecular Formula C₁₀H₁₆SSi [1]

Molecular Weight 196.38 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[1][3]

Boiling Point 158-159 °C @ 52 mmHg [2][4]

Density 0.967 g/mL at 25 °C [2][4]

Flash Point 39 °C (102.2 °F) - closed cup [4]

Refractive Index n20/D 1.539 [2][4]

Storage
Store under inert gas; moisture

sensitive
[6]

Section 2: Comprehensive Hazard Analysis
A thorough understanding of the hazards associated with (Phenylthiomethyl)trimethylsilane
is critical for designing safe experimental protocols. The compound is classified as hazardous

under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

presenting risks of flammability, skin and eye irritation, and potential harm if inhaled.[4][7]

The flammability (H226) is a direct consequence of its low flash point, meaning it can form an

ignitable vapor-air mixture at moderately elevated ambient temperatures.[4] The irritation

hazards (H315, H319) are common for organosulfur and organosilicon compounds, which can

interact with biological tissues. The potential for harm upon inhalation (H332) underscores the

necessity of robust engineering controls like fume hoods to prevent respiratory exposure.[4][7]
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Hazard Identification for (Phenylthiomethyl)trimethylsilane

GHS Pictograms

Hazard Statements (H-Codes)

(Phenylthiomethyl)trimethylsilane

CAS: 17873-08-4

Flame
(GHS02)

Exclamation Mark
(GHS07)

H226: Flammable liquid and vapourH315: Causes skin irritation H319: Causes serious eye irritation H332: Harmful if inhaled
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Safe Handling and Storage Workflow

1. Preparation
- Verify Fume Hood

- Remove Ignition Sources

2. Don PPE
- FR Lab Coat

- Goggles & Face Shield
- Chemical-Resistant Gloves

3. Grounding & Bonding
(For large transfers)

4. Chemical Transfer
- Use Non-Sparking Tools

- Transfer Slowly

5. Post-Transfer
- Tightly Seal Container

- Decontaminate Workspace
- Doff PPE

6. Storage
- Flammables Cabinet
- Cool, Dry, Ventilated

- Under Inert Gas

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and storage of the compound.
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Disposal: Waste (Phenylthiomethyl)trimethylsilane and any contaminated materials are

classified as hazardous waste. [8]They must be disposed of through a licensed professional

waste disposal service in accordance with all local, state, and federal regulations. [8][9]Never

dispose of this chemical down the drain.

Section 5: Emergency and First-Aid Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release. All

personnel working with this chemical must be familiar with these emergency procedures.

Accidental Release (Spill) Response: In the event of a spill, the immediate priority is to ensure

personnel safety and prevent the situation from escalating.
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Emergency Spill Response Protocol

1. Evacuate & Alert
- Alert personnel in immediate area

- Evacuate if necessary

2. Control Ignition Sources
- Turn off equipment

- Remove sparks/flames

3. Ventilate Area
- Ensure fume hood is running

- Increase ventilation if safe

4. Contain & Absorb
- Use chemical absorbent/sand

- Use non-sparking tools

5. Dispose
- Collect waste in sealed container

- Label as hazardous waste

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical powder, alcohol-resistant foam, or

carbon dioxide (CO₂). [1][3]Do not use a direct stream of water, as it may spread the fire.

Specific Hazards: This is a flammable liquid. [9]Its vapors are heavier than air and may travel

a considerable distance to an ignition source and flash back. [8][9]Containers may explode if
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heated. [9]- Protective Actions: Firefighters must wear full protective gear and a self-

contained breathing apparatus (SCBA). [10][9] Table 4: First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[10][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes. If skin

irritation develops or persists, get medical help.

[3][10]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[3][10]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately. [10][9]

Section 6: Toxicological Profile
The toxicological properties of (Phenylthiomethyl)trimethylsilane have not been fully

investigated, which necessitates handling it with the assumption that it may have unknown

adverse health effects. [9]The known toxicological data aligns with the GHS hazard

classifications.

Acute Toxicity: It is classified as harmful if inhaled. [4][7]Symptoms of overexposure may

include headache, dizziness, tiredness, nausea, and vomiting. [9]It may also be harmful if

swallowed. [9]- Skin and Eye Irritation: The compound is a confirmed skin and eye irritant,
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capable of causing redness, pain, and inflammation upon contact. [1][3][6]- Carcinogenicity,

Mutagenicity, and Reproductive Toxicity: There is currently no data available to classify this

compound as a carcinogen, mutagen, or reproductive toxin. [9]The absence of data does not

signify the absence of hazard, and caution should be maintained.

Section 7: Conclusion
(Phenylthiomethyl)trimethylsilane is a valuable synthetic reagent that can be used safely

when its chemical properties and associated hazards are fully understood and respected. The

core principles of safety for this compound revolve around rigorous control of ignition sources,

prevention of moisture contact, consistent use of appropriate engineering controls and personal

protective equipment, and thorough preparation for emergency situations. By integrating the

protocols and knowledge outlined in this guide, researchers and drug development

professionals can effectively mitigate risks and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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